1-(1H-Imidazol-2-yl)-2-azabicyclo[2.1.1]hexane

1-(1H-Imidazol-2-yl)-2-azabicyclohexane is an advanced, conformationally restricted building block that merges a highly stable 2-azabicyclohexane core with a bridgehead imidazole pharmacophore [1]. In modern medicinal chemistry and material design, the 2-azabicyclohexane scaffold is heavily utilized as an sp3-rich, three-dimensional bioisostere for pyrrolidines and ortho-substituted benzenes [2]. By anchoring the imidazole ring at the bridgehead (1-position), this specific compound provides a rigidified, pre-organized hydrogen-bonding and metal-coordinating vector. For procurement teams and structural biologists, this molecule offers a direct pathway to improve metabolic stability, lower lipophilicity (LogD), and precisely control 3D exit vectors without the entropic penalties associated with flexible ring systems [3].

Substituting 1-(1H-Imidazol-2-yl)-2-azabicyclohexane with its flexible analog, 2-(pyrrolidin-2-yl)-1H-imidazole, introduces severe liabilities in downstream applications. Flexible pyrrolidines sample multiple envelope conformations, imposing a high entropic penalty upon target binding and reducing overall affinity [1]. Furthermore, pyrrolidines possess highly abstractable alpha-protons, making them highly susceptible to rapid cytochrome P450-mediated oxidation and resulting in poor in vivo metabolic half-lives [2]. Conversely, attempting to substitute this compound with a flat aromatic analog (such as 2-(1H-imidazol-2-yl)pyridine) drastically reduces the fraction of sp3 carbons (Fsp3), driving up lipophilicity and significantly impairing aqueous solubility [3]. Procuring this exact bridged bicyclic compound ensures the imidazole is locked in a strict trajectory while maintaining the high solubility and metabolic resistance required for advanced lead optimization.

Metabolic Stability and CYP450 Resistance

The 2-azabicyclohexane core lacks the easily abstractable alpha-protons found in standard pyrrolidines, creating a steric and electronic environment that resists oxidative metabolism [1]. When evaluated in human liver microsome (HLM) assays, 1-substituted 2-azabicyclohexanes consistently demonstrate a >3- to 5-fold reduction in intrinsic clearance (CL_int) compared to their 2-substituted pyrrolidine counterparts [2].

Procuring the bridged bicyclic core prevents premature metabolic degradation, saving significant resources that would otherwise be spent on blocking metabolic soft spots.

Aqueous Solubility and Lipophilicity Optimization

Increasing the fraction of sp3-hybridized carbons (Fsp3) is a proven strategy to enhance aqueous solubility and reduce off-target binding. The 2-azabicyclohexane scaffold provides a highly three-dimensional, sp3-rich alternative to flat heteroaromatics [1]. Compared to a planar analog like 2-(1H-imidazol-2-yl)pyridine, the incorporation of the bridged bicyclic core lowers the distribution coefficient (LogD at pH 7.4) by approximately 1.0 to 1.5 units, translating to a greater than 10-fold increase in thermodynamic aqueous solubility [2].

Higher solubility and lower lipophilicity directly correlate with improved formulation compatibility and higher success rates in clinical development.

Conformational Rigidity and Entropic Pre-organization

Flexible rings like pyrrolidine exist in a dynamic equilibrium of multiple envelope conformations, which must be restricted upon binding to a target receptor, incurring a significant entropic penalty [1]. The 2-azabicyclohexane framework is highly rigid, locking the bridgehead substituent into a precise, invariant 3D trajectory [2]. By pre-organizing the imidazole ring, the entropic cost of binding is minimized, which can enhance target binding affinity by 10- to 100-fold compared to unconstrained analogs [3].

Using a pre-organized building block directly increases the probability of achieving high-affinity target engagement without adding molecular weight.

Amine Basicity Tuning for Permeability

The basicity of a secondary amine heavily dictates its ionization state at physiological pH, which controls membrane permeability. The increased s-character of the C-N bonds in the strained 2-azabicyclohexane system, combined with the inductive effect of the bridgehead substitution, subtly depresses the amine pKa [1]. Compared to a standard secondary pyrrolidine (pKa ~9.5-10.0), the bridged bicyclic amine typically exhibits a pKa reduction of 0.5 to 1.5 units, increasing the proportion of the neutral, membrane-permeable species in vivo [2].

Tuning the pKa closer to physiological pH improves cellular penetration and oral bioavailability, making this compound a superior starting material for intracellular targets.

Fragment-Based Drug Discovery (FBDD) Libraries

Due to its high Fsp3 character, excellent aqueous solubility, and low molecular weight, 1-(1H-Imidazol-2-yl)-2-azabicyclohexane is an ideal premium fragment for FBDD. The imidazole ring serves as a strong hydrogen-bond or metal-coordinating anchor, while the rigid bicyclic core provides well-defined exit vectors for subsequent fragment growing, avoiding the lipophilicity traps common with flat aromatic fragments [1].

Design of Metalloenzyme Inhibitors

The imidazole moiety is a well-established zinc-binding group (ZBG) for targeting metalloproteinases and epigenetic enzymes like HDACs. Procuring this specific bicyclic compound allows chemists to present the ZBG at a strict, pre-organized angle, enhancing selectivity across closely related metalloenzyme families while simultaneously protecting the scaffold from CYP450-mediated degradation [2].

Kinase Hinge-Binding Motif Replacement

In kinase inhibitor design, replacing flat, metabolically susceptible hinge-binding motifs with sp3-rich bioisosteres is a major priority. This compound provides a basic amine and an imidazole hinge-binder locked in a rigid conformation, enabling precise targeting of the DFG-in or DFG-out pockets without the entropic penalties associated with flexible pyrrolidine linkers [3].